1,3-dimethyl-N-[1-methyl-2-(3-methyl-2-pyridinyl)ethyl]-2,6-dioxo-1,2,3,6-tetrahydro-4-pyrimidinecarboxamide

• IUPAC Name: 1,3-dimethyl-N-[1-(3-methylpyridin-2-yl)propan-2-yl]-2,6-dioxopyrimidine-4-carboxamide
• InChI: InChI=1S/C16H20N4O3/c1-10-6-5-7-17-12(10)8-11(2)18-15(22)13-9-14(21)20(4)16(23)19(13)3/h5-7,9,11H,8H2,1-4H3,(H,18,22)
• InChI Key: VXNBPNTUVCTHDU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)CC(C)NC(=O)C2=CC(=O)N(C(=O)N2C)C
• Molecular Formula: C16H20N4O3
• Molecular Weight: 316.35 g/mol

Description

Synthesis Analysis

• Ethyl and methyl 2,4-disubstituted 5-pyrimidinecarboxylates, a class to which our compound belongs, can be synthesized from ethyl or methyl 2-dimethylaminomethylene-3-oxoalkanoates with N-C-N dinucleophiles like guanidine, acetamidine, or benzamidine, yielding high yields of esters of 4-substituted 2-amino-, 2-methyl- or 2-phenyl-5-pyrimidinecarboxylic acids. These can be further processed to yield the target compound (Schenone, Sansebastiano, & Mosti, 1990).

Molecular Structure Analysis

• The molecular structure of similar compounds like 4-(4,6-dimethoxylpyrimidin-2-yl)-3-thiourea carboxylic acid methyl ester has been characterized by techniques like X-ray diffraction analysis. These studies reveal details about the crystalline structure and bonding arrangements within the compound (Ji, 2006).

Chemical Reactions and Properties

• Ethyl 2, 3, 4, 8-tetrahydro-3-methyl-2, 4-dioxopyrido [2, 3-d] pyrimidine-6-carboxylates, a related class, undergo hydrolysis and rearrangement under certain conditions, which illustrates the reactive nature of the pyrimidine ring in these compounds (Nagamatsu, Koga, & Yoneda, 1984).

Physical Properties Analysis

• The physical properties of pyrimidine derivatives can be diverse, depending on their specific substituents and structural conformations. However, detailed information specific to 1,3-dimethyl-N-[1-methyl-2-(3-methyl-2-pyridinyl)ethyl]-2,6-dioxo-1,2,3,6-tetrahydro-4-pyrimidinecarboxamide was not directly available in the searched literature.

Chemical Properties Analysis

• The chemical properties of pyrimidine derivatives are influenced by the presence of functional groups and their arrangement. For instance, ethyl 2-[(3-methyl-2,5-dioxo(3-pyrrolinyl))amino]-4-(trifluoromethyl)pyrimidine-5-carboxylate and its analogs have been studied for their inhibitory properties in biological systems, indicating the potential biochemical reactivity of such compounds (Palanki et al., 2002).